Cas no 2171609-28-0 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-ynoic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-ynoic acid
• CAS No: 2171609-28-0
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6322648
• PubChem ID: 165535637
• Update Time: 2025-07-18

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-ynoic acid
• 2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)pent-4-ynoic acid
• EN300-1510132
• 2171609-28-0

• Inchi： 1S/C28H30N2O5/c1-2-9-25(27(32)33)30-26(31)19-11-4-3-10-18(19)16-29-28(34)35-17-24-22-14-7-5-12-20(22)21-13-6-8-15-23(21)24/h1,5-8,12-15,18-19,24-25H,3-4,9-11,16-17H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DAIRFQYYADZTQK-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC#C

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-ynoic acid

Exploring the Chemical and Biological Significance of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-ynoic acid (CAS No. 2171609-28-0)

In the realm of synthetic chemistry and pharmaceutical research, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-ynoic acid (CAS No. 2171609-28-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a pent-4-ynoic acid moiety, is widely utilized in peptide synthesis and drug discovery. Its unique properties make it a valuable tool for researchers exploring protein-protein interactions, bioconjugation, and targeted drug delivery systems.

The Fmoc group in this compound plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique central to modern biotechnology. As the demand for custom peptides and therapeutic proteins grows, the importance of high-purity building blocks like CAS No. 2171609-28-0 cannot be overstated. Recent trends in AI-driven drug design and computational chemistry have further highlighted the need for such specialized reagents, as they enable precise molecular modifications critical for optimizing drug candidates.

One of the most searched questions in this domain revolves around "how to improve peptide yield using Fmoc chemistry." Here, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-ynoic acid offers distinct advantages. Its cyclohexyl backbone enhances stability during synthesis, while the alkyne functional group (from pent-4-ynoic acid) allows for efficient click chemistry applications—a hot topic in biomaterials and diagnostic probe development. This dual functionality aligns with the rising interest in multifunctional linkers for antibody-drug conjugates (ADCs) and fluorescent labeling.

From an SEO perspective, terms like "Fmoc-amino acid derivatives," "peptide coupling reagents," and "CAS 2171609-28-0 supplier" frequently appear in search queries, reflecting the commercial and academic demand for this compound. Notably, its application in PROTACs (Proteolysis-Targeting Chimeras)—a breakthrough technology in degradation therapeutics—has spurred additional interest. Researchers are actively investigating how the formamido linker in this molecule can facilitate the design of heterobifunctional degraders targeting undruggable proteins.

Quality control is another critical aspect tied to CAS No. 2171609-28-0. Analytical techniques such as HPLC, mass spectrometry, and NMR are essential to verify the purity of this compound, especially when used in GMP-grade peptide production. Discussions on platforms like ResearchGate often highlight challenges like "side reactions during Fmoc deprotection" or "optimizing alkyne-azide cycloadditions," where this chemical’s robust design proves advantageous.

In conclusion, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-ynoic acid represents a nexus of innovation in medicinal chemistry and bioconjugation. Its versatility addresses key challenges in preclinical research, from peptide therapeutics to chemical biology tools. As the scientific community continues to explore personalized medicine and next-generation biologics, compounds like this will remain indispensable in bridging synthetic feasibility with biological efficacy.